Cas no 52176-62-2 (Benzene, [(9-bromononyl)oxy]-)

• Product Name: Benzene, [(9-bromononyl)oxy]-
• CAS No: 52176-62-2
• MF: C₁₅H₂₃BrO
• MW: 299.246524095535
• CID: 360359
• PubChem ID: 12355856
• Update Time: 2025-04-19

Benzene, [(9-bromononyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(9-bromononyl)oxy]-
• 9-bromononoxybenzene
• [(9-BROMONONYL)OXY]BENZENE
• DTXSID20493753
• 52176-62-2
• 9-PHENOXYNONYL BROMIDE

• Inchi： 1S/C15H23BrO/c16-13-9-4-2-1-3-5-10-14-17-15-11-7-6-8-12-15/h6-8,11-12H,1-5,9-10,13-14H2
• InChI Key： TWCGNLQMKQKUHU-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.09329
• Monoisotopic Mass: 298.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23